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Compound of Interest

Compound Name: 3-Ethyl-3-oxetanemethanol

Cat. No.: B1294369

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Ethyl-3-oxetanemethanol
(CAS No: 3047-32-3). Adherence to these protocols is essential for ensuring a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Ethyl-3-oxetanemethanol is a chemical that poses several hazards, including being harmful
if swallowed, causing skin irritation, and causing serious eye irritation. It may also cause

respiratory irritation.[1][2][3] Therefore, the use of appropriate personal protective equipment is
mandatory to minimize exposure risks.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications and Usage

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles are
required to protect from
potential splashes.[1] A face
shield should be used in
conjunction with goggles when
there is a significant risk of

splashing.

Hand Protection

Chemical-Resistant Gloves

PVC or other suitable
chemical-resistant gloves are
recommended.[1] Always
inspect gloves for any signs of
degradation or punctures
before use and replace them

immediately if compromised.

Body Protection

Laboratory Coat or Chemical-

Resistant Apron

A lab coat should be worn to
protect against spills. For
larger quantities or operations
with a higher risk of splashing,
a chemical-resistant apron

over the lab coat is advised.[4]

Respiratory Protection

Fume Hood or Respirator

All handling of 3-Ethyl-3-
oxetanemethanol should be
conducted in a well-ventilated
laboratory, preferably within a
certified chemical fume hood to
minimize inhalation of vapors.
[1][2] If a fume hood is not
available or if exposure limits
are exceeded, a NIOSH/MSHA
approved respirator should be

used.

Quantitative Safety and Physical Data
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The following table summarizes key quantitative data for 3-Ethyl-3-oxetanemethanol.

Property Value

Molecular Formula C6H1202

Molecular Weight 116.16 g/mol [5]

CAS Number 3047-32-3[1]

Density 1.019 g/mL at 25 °CJ[5]

Boiling Point 96 °C at 4 mmHg][5]

Flash Point 108.00 °C (226.4 °F) - closed cupl[5]
Refractive Index n20/D 1.453[5]

Operational Plan: Safe Handling Protocol

A strict handling protocol is paramount to ensure safety during experimental procedures
involving 3-Ethyl-3-oxetanemethanol.

1. Engineering Controls:
e Always work in a well-ventilated area.[1][2]

o A certified chemical fume hood is the primary engineering control to be used for all
manipulations of this chemical.[1]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[6]

2. Pre-Experiment Preparations:
» Review the Safety Data Sheet (SDS) thoroughly before starting any work.
o Ensure all necessary PPE is available and in good condition.

o Prepare and label all necessary equipment and containers.
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3. Handling the Chemical:
o Wear the appropriate PPE at all times.
» Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[1]
e Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1][2]
e Use only non-sparking tools and take precautionary measures against static discharge.[6]
o Keep the container tightly closed when not in use.[2]
4. Post-Experiment Procedures:
e Wash hands and any exposed skin thoroughly after handling.[1][2]
o Decontaminate all work surfaces and equipment after use.
» Properly store or dispose of the chemical and any contaminated materials.
Accidental Release and Disposal Plan
Accidental Release Measures:
e Minor Spills:
o Clean up all spills immediately.[1]
o Avoid breathing vapors and contact with skin and eyes.[1]
o Control personal contact by using appropriate protective equipment.[1]
o Contain and absorb the spill with inert material such as sand, earth, or vermiculite.[1]
o Place the absorbed material into a suitable, labeled container for waste disposal.[1]
e Major Spills:

o Evacuate the area and move upwind.[1]
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o Alert the appropriate emergency response team or fire brigade and inform them of the
location and nature of the hazard.[1]

o Wear a self-contained breathing apparatus and full protective gear.[1]
o Prevent the spillage from entering drains or water courses.[1]
Disposal Plan:
e Chemical Waste:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][2]

o Do not empty into drains.[1][2]
e Contaminated Materials:

o All materials that have come into contact with the chemical, such as gloves, absorbent
pads, and empty containers, should be treated as hazardous waste and disposed of
accordingly.[4]

e Empty Containers:
o Do not reuse empty containers. They may contain residual vapors.[4]

o Triple-rinse empty containers with a suitable solvent, and collect the rinsate for disposal as
chemical waste.[4]

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the standard workflow for handling 3-Ethyl-3-
oxetanemethanol, incorporating essential safety checkpoints.
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Safe Handling and Disposal Workflow for 3-Ethyl-3-oxetanemethanol
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Caption: Workflow for the safe handling and disposal of 3-Ethyl-3-oxetanemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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